Computer simulations of 1.5D BALDUR predictive transport code which is coupled with empirically predictive boundary models for the pedestal densities and temperatures are carried out to investigate the plasma characteristics in ITER with the helium environment. In each simulation, the transports of particles and energy in the confined volume are predicted by both neoclassical and anomalous transports in which the latter is based on multi-mode model. The boundaries of the confined plasma are defined at the top of the pedestal and the width of the pedestal is assumed to be fixed. The pedestal temperatures are predicted based on the magnetic and flow shear stabilization. The pedestal densities of hydrogenic and impurity particles are empirically determined from experimental data taken from the International Pedestal Database. Based on these boundary models, the simulations show that the amount of the helium content is 9.9%. The fusion gains predicted by the model is about 3.5. However, as the helium fraction increases to 18%, the fusion gains are further reduced to 1.0 due to the fuel dilution and increasing radiative power loss. Moreover, micro-instability analysis of the ITER plasmas for different level of the helium content is also explored. The results show that, as the amount of helium content increases, the ion-temperature gradient mode is stabilized due to the decrease of the temperature gradient. The trapped-electron mode is also reduced because of increasing the electron collisionality.

Blanket, including its first wall (FW), is one of the key components in the fusion reactor, which works in the severe condition with the huge high energy neutron irradiation, high heat flux and electromagnetic load. Facing these technical challenges for the blanket and its FW, Southwestern Institute of Physics is engaging in the development of the blanket technology following the proposed China magnetic confinement fusion development strategy. This paper presents the design and R&D progress of the ITER FW and blanket, Chinese helium cooled ceramic breeder test blanket module (HCCB TBM) for ITER and HCCB tritium blanket for China Fusion Engineering Test Reactor (CFETR). The design of the ITER enhanced heat flux FW has been updated to improve manufacturability and to reduce water leak risk. Key technologies have been qualified by high heat flux tests of small mock-ups and full-scale plasma-facing fingers. New assembly technologies are under development. Following the completion of full-scale prototype qualification, the ITER shielding blanket modules are under manufacturing for series production. The preliminary design of HCCB TBM for ITER is under implementation to improve the manufacturability and inspectability based on the fabrication study. Two prototypes of TBM submodule have been fabricated and tested to validate the feasibility of manufacture procedure, which are finally assembling into one semi-prototype of TBM. The preliminary design of HCCB tritium blanket for CFETR has been completed and the R&D has been started, especially for the special technologies different with the ITER blanket and TBM. Meanwhile, the progress of reduced activation ferritic/martensitic steel and function materials for blanket are also presented.

The Superconducting Conductor Testing Facility, which is developed to evaluate the reliability of engineering technology and safe operation in fusion reactor operation environment, is under engineering design by ASIPP. In case of an emergency shut-down like in succession of a quench, the voltage across the coil may rise to about 2.5 kV. The facility has to be reliably insulated. In this study, we present the preliminary design of the insulation system of the Superconducting Conductor Testing Facility, which includes turn and ground insulation. Since the magnet of the facility adopts the manufacturing process of “Wind&React”, the turn insulation material should withstand a heat treatment with temperature up to 650 °C. The insulation system is composed of S-glass fiber reinforced tape and vacuum-pressure impregnated in a DGEBF epoxy system. The mechanical properties are being subjected to investigations with respect to the design requirements and operating conditions. The test results are analyzed to verify the feasibility of the insulation system design.

Plasma facing component needs to sustain extremely high heat flux when the tokamak device working. Considering low heat transfer coefficient (HTC) of helium cooled ceramic breeding (HCCB) blanket, the heat transfer enhancement was employed to improve HTC of first wall (FW). In this paper, the computational fluid dynamics (CFD) method and Fluent code were adopted to simulation characteristic of flow and heat transfer of HCCB FW channel. The heat transfer effect on thickness, width and torque of twisted tape inserted were investigated. The optimum parameters of twisted tape inserted structure was obtained at the same time. On the other hand, the mechanism and heat transfer model of heat transfer enhancement of nanofluid were analyzed. The copper nanoparticle was employed as the coolant, the effect of particle diameter and volume fraction on the heat transfer effect of the first wall was analyzed by numerical simulation. The results shows that twisted tape inserted could augment the heat transfer capacity of the FW channel, and the parameters of the structure also have an impact on the heat transfer capacity. The larger diameter and volume fraction of nanofluid, the better heat transfer performance of FW. At last, two method of heat transfer enhancement were evaluated which could help the design of blanket.

International Fusion Materials Irradiation Facility-DEMO-Oriented NEutron Source (IFMIF-DONES) is a high-intensity neutron irradiation facility for qualification of fusion reactor materials, which is being designed as part of the European roadmap to fusion-generated electricity. Its main purpose is to study the behavior of materials properties under irradiation in a neutron flux able to simulate the same effects in terms of relevant nuclear responses as those expected in the first wall of the DEMO reactor which is envisaged to follow ITER. It is thus a key facility to support the design, licensing and safe operation of DEMO as well as of the fusion power plants that will be developed afterwards. The start of its construction is foreseen in the next few years. In this contribution, an overview of the IFMIF-DONES neutron source is presented together with a snapshot of the current engineering design status and of the relevant key results achieved within the EUROfusion Work Package Early Neutron Source (WPENS) as part of the 2014–2020 EURATOM Research and Training Programme, complementary to the EU Horizon 2020 Framework Programme (FP8). Moreover, some information on the future developments of the project are given.

The China Fusion Engineering Test Reactor (CFETR), currently under intensive physics and engineering designs in China, is a major project representative of the low-density steady-state pathway to the controlled fusion energy. One of the primary tasks of the physics design for CFETR is the assessment and analysis of the magnetohydrodynamic (MHD) stability of the proposed design schemes. Comprehensive MHD stability assessment of the CFETR baseline scenarios have led to preliminary progress that may further benefit engineering designs. For CFETR, the electron cyclotron current drive (ECCD) power and current required for the full stabilization of neoclassical tearing mode (NTM) have been predicted in this work, as well as the corresponding controlled magnetic island width. A thorough investigation on resistive wall mode (RWM) stability for CFETR is performed. For 80% of the steady state operation scenarios, active control methods may be required for RWM stabilization. The process of disruption mitigation with massive neon injection on CFETR is simulated. The time scale of and consequences of plasma disruption on CFETR are estimated, which are found equivalent to International Thermonuclear Experimental Reactor (ITER). Major MHD instabilities such as NTM and RWM remain challenge to steady state tokamak operation. On this basis, next steps on CFETR MHD study are planned on NTM, RWM, and shattered pellet injection (SPI) disruption mitigation.

The present study details the generalization of a stability condition for the semi-implicit formulation of the one-dimensional impurity transport equation for tokamak plasmas in terms of the magnetic flux surface coordinate system (ρ). The radial impurity transport equation for tokamak plasmas is a set of non-linear, parabolic, partial differential equations, solving which generates the radial distributions of all impurity charge states (Z) within the plasma. The present study illustrates the application of a semi-implicit method over the ρ-based impurity transport equation, generated by applying a transformation of the coordinate for the poloidal cross-section of the torus-shaped plasma confinement system, from its geometric radius (r) to the magnetic flux surface coordinate system (ρ). The study further discusses the von Neumann stability analysis of the numerical scheme applied to this transformed (ρ-based) impurity transport equation. The von Neumann stability analysis of the semi-implicit formulation of the radial impurity transport equation has been reported earlier. The stability condition derived in this study is, therefore, a generalization to the earlier reported stability condition now applicable to all ρ(r) including the specific case ρ = r considered in the earlier study. The effects of the impurity transport coefficient (D and v) profiles and the plasma and impurity parameter profiles on the derived ρ-based stability condition are analysed in this study. The impurity element considered is oxygen (1 ≤ Z ≤ 8) and the geometry and plasma parameters of the ADITYA tokamak are applied to the cases studied for consistency.

The Dense Plasma Focus (DPF) is such a simple device that it has awakened deep interest as a source of neutrons and as a possible alternative to the generation of energy by nuclear fusion. In essence, a DPF consists of two concentric electrodes between which a plasma sheet is formed by the action of an electrical discharge. Then, this sheet is accelerated until it collapses at the end of the device, generating a hot and extremely dense plasma. One of the most widely theoretical models used for describing the physical processes taking place in the DPF is Lee’s as it fits very well to the experimental data. This model divides the operation of the DPF into five phases. On the other hand, the poisoning of the plasma by particles from the electrodes can be reduced by rotating the plasma through the presence of an axial magnetic field. However, this generates a series of processes that were not taken into account in Lee’s original model. In this work, a variant of the Lee Model describing the rotational effects of plasma is presented. The new model brings new parameters and phenomena to be analyzed, such as the angular velocity and the swirl acceleration effect. The reduction of plasma temperature and also the reduction in neutron yield as observed experimentally, are also explained.